Cas no 851946-73-1 (ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate)
851946-73-1 structure
Product name:ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-oxo-5-pentanamido-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
- Thieno[3,4-d]pyridazine-1-carboxylic acid, 3,4-dihydro-4-oxo-5-[(1-oxopentyl)amino]-3-phenyl-, ethyl ester
- ethyl 4-oxo-5-(pentanoylamino)-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
- EU-0093219
- 851946-73-1
- ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
- AB00670118-01
- F0641-0005
- AKOS024589956
- ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
-
- Inchi： 1S/C20H21N3O4S/c1-3-5-11-15(24)21-18-16-14(12-28-18)17(20(26)27-4-2)22-23(19(16)25)13-9-7-6-8-10-13/h6-10,12H,3-5,11H2,1-2H3,(H,21,24)
- InChI Key： DOKSXIDJZPHZTQ-UHFFFAOYSA-N
- SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2)C(=O)C2=C(NC(=O)CCCC)SC=C12
Computed Properties
- Exact Mass: 399.12527733g/mol
- Monoisotopic Mass: 399.12527733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 633
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 116Ų
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- pka: 13.31±0.20(Predicted)
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0641-0005-5μmol |
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-73-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0641-0005-15mg |
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-73-1 | 90%+ | 15mg |
$89.0 | 2023-05-17 | |
| Life Chemicals | F0641-0005-50mg |
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-73-1 | 90%+ | 50mg |
$160.0 | 2023-05-17 | |
| Life Chemicals | F0641-0005-5mg |
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-73-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0641-0005-2μmol |
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-73-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0641-0005-25mg |
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-73-1 | 90%+ | 25mg |
$109.0 | 2023-05-17 | |
| Life Chemicals | F0641-0005-1mg |
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-73-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0641-0005-2mg |
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-73-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0641-0005-10μmol |
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-73-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0641-0005-4mg |
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-73-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 |
ethyl 4-oxo-5-pentanamido-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Related Literature
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Ileana Menegazzo,Alexander Fries,Stefano Mammi,Roberta Galeazzi,Gianluca Martelli,Mario Orena,Samuele Rinaldi Chem. Commun., 2006, 4915-4917
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Wei Cui,Ruijie Zhu,Yong Zheng,Qifeng Mu,Menghan Pi,Rong Ran J. Mater. Chem. A, 2021,9, 9706-9718
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4. Stabilization and compressive strain effect of AuCu core on Pt shell for oxygen reduction reaction†Jinhua Yang,Xiaojun Chen,Xianfeng Yang,Jackie Y. Ying Energy Environ. Sci., 2012,5, 8976-8981
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Khodayar Gholivand,Foroogh Molaei New J. Chem., 2015,39, 3747-3757
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